Cas no 95233-30-0 (4-(Trifluoromethyl)cyclohexanecarboxylic Acid)

4-(Trifluoromethyl)cyclohexanecarboxylic Acid structure

95233-30-0 structure

Product Name:4-(Trifluoromethyl)cyclohexanecarboxylic Acid

CAS No:95233-30-0

MF:C₈H₁₁F₃O₂

MW:196.166953325272

MDL:MFCD00220049

CID:61771

PubChem ID:2779182

Update Time:2024-10-25

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 4-(Trifluoromethyl)cyclohexanecarboxylic Acid (cis- and trans- mixture)
- 4-(Trifluoromethyl)cyclohexan-1-carboxylic acid
- 4-(TRIFLUOROMETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
- Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-
- 4-trifluoromethyl CCA
- 4-trifluoromethylcyclohexan-1-one
- 4-Trifluoromethylcyclohexane-1-carboxylic Acid
- trans-4-trifluoromethylcyclohexane carboxylic acid
- 4-(Trifluoromethyl)cyclohexanecarboxylicacid
- 4-(Trifluoromethyl)Cyclohexanecarboxylic Acid, Cis + Trans
- 4-(Trifluoromethyl)cyclohexanecarboxylic Acid
- trans-4-(Trifluoromethyl)cyclohexanecarboxylic Acid
- cis-4-(Trifluoromethyl)cyclohexanecarboxylic Acid
- (1R,4R)-4-(Trifluoromethyl)cyclohexanecarboxylic acid
- trans-4-(Trifluoromethyl)cyclohexane-carboxylicacid
- trans-4-(Trifluoromethyl)cyclohexane-carboxylic acid
- Cyclohexanecarboxylic acid, 4-(trifluoromethyl)-, trans-
- TR
- 4-(Trifluoromethyl)cyclohexanecarboxylic acid (ACI)
- PB40302
- P17169
- Z1201624917
- SCHEMBL671388
- trans-4-(Trifluoromethyl)cyclohexanecarboxylic Acid, >/=98%
- SCHEMBL671389
- cis-4-(Trifluoromethyl)cyclohexane-1-carboxylic acid
- NRKORHASVPIHNO-UHFFFAOYSA-N
- 4-trifluoromethylcyclohexanecarboxylic acid
- EN300-1709659
- 4-TRIFLUOROMETHYL-CYCLOHEXANECARBOXYLIC ACID
- MFCD00220049
- SY004610
- AKOS037646315
- PS-6826
- trans-4-trifluoromethyl-cyclohexyl-carboxylic acid
- J-006340
- 4-(trifluoromethyl)cyclohexane carboxylic acid
- LMEAZIIFLVDISW-PONJMXLGSA-N
- AS-68099
- (1S,4S)-4-(TRIFLUOROMETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
- EN300-88092
- trans-4-(Trifluoromethyl)cyclohexanecarboxylic acid, 96%
- T2424
- 95233-30-0
- BBL101031
- 133261-33-3
- T2417
- SCHEMBL1240344
- T2423
- DS-15734
- DTXSID501254376
- SY009618
- DB-057568
- 4-(trifluoromethyl)-cyclohexane carboxylic acid
- TRANS-4-(TRIFLUOROMETHYL)CYCLOHEXANECARBOXYLICACID
- MFCD09037361
- trans-4-Trifluoromethyl-cyclohexanecarboxylic acid
- AB86534
- CS-W005580
- trans-4-(trifluoromethyl)cyclohexanecarboxylic
- T71631
- trans-4-trifluoromethyl-cyclohexane-carboxylic acid
- STL554825
- CS-0040191
- MFCD09037363
- CS-0056098
- (1r,4r)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
- Z316121942
- trans-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
- 4-(Trifluoromethyl)cyclohexanecarboxylic acid (cis/trans mixture)
- trans-4-Trifluoromethylcyclohexanoic acid
- TRANS-4-TRIFLUOROMETHYLCYCLOHEXANECARBOXYLIC ACID
- AKOS000161156
- BCP16024
- AKOS005256951
- 1202578-27-5
- MDL： MFCD00220049
- Inchi： 1S/C8H11F3O2/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h5-6H,1-4H2,(H,12,13)
- InChI Key： LMEAZIIFLVDISW-UHFFFAOYSA-N
- SMILES： O=C(C1CCC(C(F)(F)F)CC1)O

Computed Properties

Exact Mass: 196.07100
Monoisotopic Mass: 196.071
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3

Experimental Properties

Color/Form: Beige solid
Density: 1.292
Melting Point: 71-75 °C (lit.)
Boiling Point: 230-231°C
Flash Point: 95°C
Refractive Index: 1.421
PSA: 37.30000
LogP: 2.43970
Solubility: Not determined

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/38
Safety Instruction： S26-S36/37-S7/9
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/38
HazardClass：CORROSIVE
Storage Condition：Sealed in dry,Room Temperature

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Customs Data

HS CODE：2916209090
Customs Data：

China Customs Code:
2916209090

Overview:

2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A279000192-100g	4-(Trifluoromethyl)cyclohexanecarboxylic acid	95233-30-0	97%	100g	$511.04	2023-08-31
Chemenu	CM202189-5g	4-(Trifluoromethyl)cyclohexanecarboxylic acid	95233-30-0	97%	5g	$153	2021-08-04
Chemenu	CM202189-10g	4-(Trifluoromethyl)cyclohexanecarboxylic acid	95233-30-0	97%	10g	$234	2021-08-04
Chemenu	CM202189-25g	4-(Trifluoromethyl)cyclohexanecarboxylic acid	95233-30-0	97%	25g	$468	2021-08-04
Apollo Scientific	PC7668D-1g	4-(Trifluoromethyl)cyclohexane-1-carboxylic acid	95233-30-0		1g	£10.00	2024-05-25
Apollo Scientific	PC7668D-5g	4-(Trifluoromethyl)cyclohexane-1-carboxylic acid	95233-30-0		5g	£20.00	2024-05-25
Apollo Scientific	PC7668D-25g	4-(Trifluoromethyl)cyclohexane-1-carboxylic acid	95233-30-0		25g	£76.00	2024-05-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T82610-1g	4-(Trifluoromethyl)cyclohexane-1-carboxylic acid	95233-30-0	-	1g	¥720.0	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D851724-1g	4-(Trifluoromethyl)cyclohexanecarboxylic Acid	95233-30-0	97%	1g	172.80	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	579122-5G	4-(Trifluoromethyl)cyclohexanecarboxylic Acid	95233-30-0		5g	¥945.83	2023-12-03

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Production Method

Production Method 1

95233-30-0

Reaction Conditions

Reference

: Potent and orally efficacious benzothiazole amides as TRPV1 antagonists

Besidski, Yevgeni; Brown, William; Bylund, Johan; Dabrowski, Michael; Dautrey, Sophie; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(19), 6205-6211

Production Method 2

95233-30-0

Reaction Conditions

Reference

: Naphthoquinone derivatives

, European Patent Organization, , ,

Production Method 3

17419-81-7

1895006-00-4

37181-39-8

95233-30-0

Reaction Conditions

1.1 Catalysts: Benzoxazolium, 5,7-bis(1,1-dimethylethyl)-3-phenyl-, tetrafluoroborate(1-) (1:1) Solvents: tert-Butyl methyl ether ; 5 min, rt
1.2 Reagents: Pyridine ; rt; 15 min, rt
1.3 Reagents: Quinuclidine ; rt
1.4 Reagents: Tetrabutylammonium chloride Catalysts: Cupric chloride , Iridium(1+), [5,5′-bis(trifluoromethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-difluor… Solvents: Dimethyl sulfoxide ; 8 h, rt

Reference

: Deoxytrifluoromethylation of Alcohols

Intermaggio, Nicholas E.; Millet, Agustin ; Davis, Dali L.; MacMillan, David W. C., Journal of the American Chemical Society, 2022, 144(27), 11961-11968

Production Method 4

95233-30-0

Reaction Conditions

Reference

: Structure Optimization of Aloperine Derivatives as HIV-1 Entry Inhibitors

Dang, Zhao; Xie, Hua; Zhu, Lei; Zhang, Qingye; Li, Zhijun; et al, ACS Medicinal Chemistry Letters, 2017, 8(11), 1199-1203

Production Method 5

95233-30-0

Reaction Conditions

Reference

: Preparation of cyclohexanecarboxylic acid 4-trifluoromethylcyclohexyl esters, alkylcyclohexyl esters, alkylcyclohexyl (trifluoromethyl)cyclohexyl ethers, and related compounds as liquid crystals

, Germany, , ,

Production Method 6

95233-30-0

Reaction Conditions

Reference

: Preparation of trifluoromethyl-substituted cyclohexylcarboxylic acids by hydrogenation of their corresponding phenylcarboxylic acids

, Japan, , ,

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Raw materials

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Preparation Products

4-(Trifluoromethyl)cyclohexanecarboxylic Acid (95233-30-0)

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

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Cas no 95233-30-0 (4-(Trifluoromethyl)cyclohexanecarboxylic Acid)

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Security Information

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Pricemore >>

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Raw materials

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Preparation Products

4-(Trifluoromethyl)cyclohexanecarboxylic Acid Related Literature

Related Categories

95233-30-0 (4-(Trifluoromethyl)cyclohexanecarboxylic Acid) Related Products